Cas no 1361836-65-8 (4-iodo-2-(trifluoromethoxy)pyridine)

4-Iodo-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity for cross-coupling reactions and functional group transformations. The iodine atom at the 4-position serves as a versatile handle for metal-catalyzed couplings, such as Suzuki, Stille, or Sonogashira reactions, enabling the synthesis of complex heterocyclic architectures. The electron-withdrawing trifluoromethoxy group enhances the compound's stability and influences its electronic properties, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful as a building block for designing bioactive molecules, where its structural features contribute to improved metabolic stability and lipophilicity. It is typically handled under inert conditions to preserve its reactivity.

4-iodo-2-(trifluoromethoxy)pyridine structure

1361836-65-8 structure

Product Name:4-iodo-2-(trifluoromethoxy)pyridine

CAS No:1361836-65-8

MF:C₆H₃F₃INO

MW:288.993804216385

MDL:MFCD25450581

CID:4593268

PubChem ID:119032075

Update Time:2025-06-07

4-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-iodo-2-(trifluoromethoxy)pyridine
- Pyridine, 4-iodo-2-(trifluoromethoxy)-
- MDL： MFCD25450581
- Inchi： 1S/C6H3F3INO/c7-6(8,9)12-5-3-4(10)1-2-11-5/h1-3H
- InChI Key： CSOYGYGQYHCPHW-UHFFFAOYSA-N
- SMILES： C1(OC(F)(F)F)=NC=CC(I)=C1

Computed Properties

Exact Mass: 288.921
Monoisotopic Mass: 288.921
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1A^2

4-iodo-2-(trifluoromethoxy)pyridine Pricemore >>

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Enamine	EN300-222514-0.05g	4-iodo-2-(trifluoromethoxy)pyridine	1361836-65-8	95%	0.05g	$1258.0	2023-09-16
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